4-[2-(2-Pyridinyl)ethyl]aniline dihydrochloride

• IUPAC Name: 4-(2-pyridin-2-ylethyl)aniline;dihydrochloride
• InChI: InChI=1S/C13H14N2.2ClH/c14-12-7-4-11(5-8-12)6-9-13-3-1-2-10-15-13;;/h1-5,7-8,10H,6,9,14H2;2*1H
• InChI Key: YQRYXYMLGKVBDK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CCC2=CC=C(C=C2)N.Cl.Cl
• Molecular Formula: C13H16Cl2N2
• Molecular Weight: 271.18 g/mol

Description

4-[2-(2-Pyridinyl)ethyl]aniline dihydrochloride is a unique chemical compound with the empirical formula C13H14Cl2N2. It has a molecular weight of 269.17. The compound is typically available in solid form.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string NC1=CC=C (C=C1)/C=C/C2=NC=CC=C2.Cl.Cl. This string represents the structure of the molecule in a linear format, where each character or set of characters represents an atom or a bond.

Physical And Chemical Properties Analysis

This compound is a solid compound. Other physical and chemical properties such as melting point, boiling point, solubility, and stability under various conditions are not available in the retrieved data.

Scientific Research Applications

Corrosion Inhibition

4-[2-(2-Pyridinyl)ethyl]aniline dihydrochloride has been studied for its corrosion inhibition properties. For instance, a pyridine derivative demonstrated significant corrosion inhibition efficiency on mild steel in hydrochloric acid. This inhibitor functions through adsorption, adhering to the Langmuir adsorption isotherm model. The efficiency of inhibition decreases with temperature, indicating its potential use in mild conditions to protect metals from corrosion (Xu et al., 2015).

Structural Characterization and Crystal Engineering

The compound has been involved in the structural characterization and crystal engineering, offering insights into the molecular structure through various techniques such as FT-IR, NMR, and X-ray diffraction. For example, the crystal structure of a related secondary amine was elucidated, providing foundational knowledge for further chemical synthesis and material science applications (Adeleke & Omondi, 2022).

Nonlinear Optical (NLO) Materials

Research has explored the synthesis of organic binary solids with phenolic coformers for NLO applications. These efforts have led to the development of materials with significant potential for use in optical devices due to their polar crystal structures and thermal stability (Draguta et al., 2015).

Synthesis of Novel Compounds

The chemical versatility of this compound enables the synthesis of a wide range of novel compounds. For instance, it has been used in the synthesis of disazo pyrazolo[1,5-a]pyrimidines, showcasing its utility in developing new pigments and dyes with specific properties (Karcı & Demirçalı, 2007).

Molecular Dynamics and Quantum Chemical Calculations

The compound is also a subject of interest in quantum chemical calculations and molecular dynamics simulations to understand its corrosion inhibition mechanisms better. Such studies contribute to the theoretical knowledge base, aiding in the design of more efficient inhibitors (Xu et al., 2015).